Cas no 1780827-23-7 (2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol)

• Product Name: 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol
• CAS No: 1780827-23-7
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6344995
• PubChem ID: 84791403
• Update Time: 2025-05-22

2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol
• EN300-1799400
• 2-[1-(aminomethyl)cyclopentyl]-4,6-difluorophenol
• 1780827-23-7

• Inchi： 1S/C12H15F2NO/c13-8-5-9(11(16)10(14)6-8)12(7-15)3-1-2-4-12/h5-6,16H,1-4,7,15H2
• InChI Key： XSSLBJMBMQOFMV-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1(CN)CCCC1)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol

2-1-(Aminomethyl)cyclopentyl-4,6-difluorophenol: A Comprehensive Overview

The compound with CAS No. 1780827-23-7, commonly referred to as 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentyl group with an aminomethyl substituent and a difluorophenol moiety. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and analgesic agents. The presence of the aminomethyl group and the fluorine atoms in the phenol ring contributes to its ability to interact with specific biological targets, such as enzymes and receptors, which is crucial for its pharmacological activity.

The synthesis of 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol involves a multi-step process that typically begins with the preparation of the cyclopentyl derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These methods often utilize transition metal catalysts or biocatalysts to facilitate key transformations, such as coupling reactions or reductions.

In terms of physical properties, 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, revealing that it is resistant to hydrolysis under neutral conditions but can undergo degradation under strongly acidic or basic environments.

The application of 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol extends beyond pharmaceuticals. It has been investigated for its potential use in agrochemicals, where its ability to modulate plant growth hormones could lead to innovative crop protection solutions. Additionally, this compound serves as a valuable intermediate in the synthesis of more complex molecules with diverse functionalities.

From an environmental perspective, the ecological impact of 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol has been a topic of recent research. Studies have shown that it degrades relatively quickly under aerobic conditions, minimizing its persistence in natural ecosystems. However, further research is required to fully understand its long-term effects on aquatic and terrestrial organisms.

In conclusion, 2-1-(aminomethyl)cyclopentyl-4,6-difluorophenol (CAS No. 1780827-23-7) represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for both academic exploration and industrial exploitation. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science and technology.